Cas no 25174-34-9 (b-D-Mannopyranuronic acid,2-(acetylamino)-2-deoxy-, 1®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI))

b-D-Mannopyranuronic acid,2-(acetylamino)-2-deoxy-, 1®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI) structure
25174-34-9 structure
Product Name:b-D-Mannopyranuronic acid,2-(acetylamino)-2-deoxy-, 1®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI)
CAS No:25174-34-9
MF:C17H25N3O18P2
MW:621.337227582932
CID:273691
PubChem ID:193605
Update Time:2025-04-19

b-D-Mannopyranuronic acid,2-(acetylamino)-2-deoxy-, 1®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Mannopyranuronic acid,2-(acetylamino)-2-deoxy-, 1&reg
    • P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI)
    • 12-O-Decanoylphorbol-13-(2-methylbutyrate)
    • Uridine diphosphate N-acetyl-D-mannosaminuronic acid
    • DTXSID801343299
    • beta-D-Mannopyranuronic acid, 2-(acetylamino)-2-deoxy-, 1-5'-ester with uridine 5'-(trihydrogen diphosphate)
    • UDP-ManNAcA
    • UDP-N-acetylmannosaminuronic acid
    • [[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] (2S,3S,4R,5S,6R)-5-acetamido-3,4,6-trihydroxyoxane-2-carboxylate
    • 25174-34-9
    • b-D-Mannopyranuronic acid,2-(acetylamino)-2-deoxy-, 1®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI)
    • Inchi: 1S/C17H25N3O18P2/c1-5(21)18-8-10(24)11(25)13(36-15(8)27)16(28)37-40(32,33)38-39(30,31)34-4-6-9(23)12(26)14(35-6)20-3-2-7(22)19-17(20)29/h2-3,6,8-15,23-27H,4H2,1H3,(H,18,21)(H,30,31)(H,32,33)(H,19,22,29)/t6-,8+,9-,10-,11+,12-,13+,14-,15-/m1/s1
    • InChI Key: PPKWAUXLIQKSTC-FPEQOPDTSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OC([C@@H]1[C@H]([C@@H]([C@@H]([C@H](O)O1)NC(C)=O)O)O)=O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O

Computed Properties

  • Exact Mass: 621.060834
  • Monoisotopic Mass: 621.060834
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 10
  • Complexity: 1150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 318
  • XLogP3: -6.6

Experimental Properties

  • Density: 1.92
  • Refractive Index: 1.66
  • PSA: 346.30000
  • LogP: -3.87070
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